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Compound of Interest

Compound Name: 3-Chloro-5-nitropicolinic acid

L  Get Quote

Cat. No.: B187666

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 3-Chloro-5-nitropicolinic acid,
a key intermediate in the development of pharmaceuticals and other specialty chemicals. The
outlined procedure is based on the hydrolysis of 3-chloro-5-nitropicolinonitrile.

Data Presentation

A summary of the key compounds involved in this synthesis is provided in the table below for
easy reference.

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

3-Chloro-5-

R 488713-30-0 C6H2CIN302 183.55
nitropicolinonitrile
3-Chloro-5-

S 141238-23-5 C6H3CIN204 202.55
nitropicolinic acid
Sulfuric Acid 7664-93-9 H2504 98.08
Sodium Hydroxide 1310-73-2 NaOH 40.00
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Experimental Protocol: Hydrolysis of 3-Chloro-5-
nitropicolinonitrile

This protocol details the acid-catalyzed hydrolysis of 3-chloro-5-nitropicolinonitrile to yield 3-
Chloro-5-nitropicolinic acid.

Materials:

e 3-Chloro-5-nitropicolinonitrile

e Concentrated Sulfuric Acid (98%)

e Deionized Water

e Sodium Hydroxide (for neutralization)

o Ethyl Acetate (for extraction)

* Anhydrous Magnesium Sulfate (for drying)

o Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel,
beaker, separatory funnel)

e Heating mantle and magnetic stirrer

e pH paper or pH meter

Rotary evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 3-chloro-5-nitropicolinonitrile (1.0 eq).

o Acid Addition: Carefully and slowly add concentrated sulfuric acid (5-10 eq) to the flask while
stirring. The addition should be performed in an ice bath to control the exothermic reaction.
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e Heating: Once the addition is complete, remove the ice bath and heat the reaction mixture to
80-100°C using a heating mantle.

e Reaction Monitoring: Maintain the reaction at this temperature for 2-4 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC) by taking small aliquots
from the reaction mixture.

e Quenching: After the reaction is complete, cool the flask to room temperature and then
carefully pour the reaction mixture onto crushed ice in a beaker with constant stirring.

o Neutralization and Precipitation: Slowly neutralize the acidic solution with a saturated
solution of sodium hydroxide until the pH is approximately 2-3. The desired product, 3-
Chloro-5-nitropicolinic acid, will precipitate out of the solution.

« |solation: Collect the precipitate by vacuum filtration and wash the solid with cold deionized
water.

« Purification (Optional): The crude product can be further purified by recrystallization from a
suitable solvent system, such as an ethanol/water mixture.

e Drying: Dry the purified solid in a vacuum oven to obtain the final product.
Expected Yield:

While specific yield data for this exact transformation is not readily available in the searched
literature, analogous acid-catalyzed hydrolysis of aromatic nitriles typically proceeds in good to
excellent yields, often in the range of 80-95%.

Synthesis Workflow
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Synthesis of 3-Chloro-5-nitropicolinic acid

Starting

Material

G-Chloro—S—nitropicolinonitrile)

1. Conc. H2SO0a
2. Heat (80-100°C)

Rea

ction

Acid-Catalyzed
Hydrolysis

1. Quenching (Ice)
2. Neutralization (NaOH)
3. Precipitation & Filtration

Final A

roduct

3-Chloro-5-nitropicolinic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chloro-5-nitropicolinic acid.

 To cite this document: BenchChem. [Application Note: Synthesis of 3-Chloro-5-nitropicolinic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b187666#synthesis-protocol-for-3-chloro-5-

nitropicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedu

res. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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